Cas no 26978-64-3 (4-hydroxybutane-1-sulfonic acid)

• Product Name: 4-hydroxybutane-1-sulfonic acid
• CAS No: 26978-64-3
• MF: C₄H₁₀O₄S
• MW: 154.184800624847
• MDL: MFCD28130072
• CID: 280592
• PubChem ID: 96391
• Update Time: 2025-09-27

4-hydroxybutane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium,2-methoxy-5-methyl-4-[2-(4-methyl-2-nitrophenyl)diazenyl]-
• 1-Butanesulfonic acid, 4-hydroxy-
• 4-hydroxy-1-Butanesulfonic acid
• 4-hydroxybutane-1-sulfonic acid
• Azoic DiazoComponent 39
• Benzenediazonium,2-methoxy-5-methyl-4-[(4-methyl-2-nitrophenyl)azo]- (9CI)
• C.I. Azoic Diazo Component 39
• Coloros Diazol Dark Violet R
• Diazo Fast Corinth V
• Diazol Dark Violet R
• Fast Corinth V Salt
• 87G94EI36D
• NSC71873
• 4-hydroxy-butane-1-sulfonic acid
• NSC163335
• Busulfan Impurity 3
• 4-hydroxy butane sulfonic acid
• 1-Butanesulfonic acid,4-hydroxy-
• AK323742
• SY226260
• Q27269823
• DTXSID4067272
• 26978-64-3
• MFCD28130072
• AKOS027327341
• EN300-1087055
• UNII-87G94EI36D
• F11795
• SULFOBUTYLBETADEX SODIUM IMPURITY C [EP IMPPURITY]
• NS00028237
• AS-47057
• 4-hydroxybutanesulfonic acid
• NSC 71873
• NSC-71873
• 4-hydroxybutane-1-sulfonicacid
• AM9862
• SCHEMBL51852
• CS-0132130
• FT-0738796
• NSC 163335
• CHEMBL1205974
• DTXCID5037604
• 1,4-butane sultone; 4-hydroxy-butane-1-sulfonic acid; 4-hydroxybutanesulphonic acid;
• YEGPVWSPNYPPIK-UHFFFAOYSA-N
• DA-39367

• MDL： MFCD28130072
• Inchi： 1S/C4H10O4S/c5-3-1-2-4-9(6,7)8/h5H,1-4H2,(H,6,7,8)
• InChI Key： YEGPVWSPNYPPIK-UHFFFAOYSA-N
• SMILES： S(CCCCO)(=O)(=O)O

Computed Properties

• Exact Mass: 312.10982
• Monoisotopic Mass: 154.029979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83
• XLogP3: -0.9

Experimental Properties

• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble (698 g/l) (25 º C),
• PSA: 105.24
• LogP: 0.72750

4-hydroxybutane-1-sulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids